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Compound of Interest

Compound Name:
1-(2-Chlorophenyl)-3-

phenylthiourea

Cat. No.: B160979 Get Quote

Essential Safety and Handling Guide for 1-(2-
Chlorophenyl)-3-phenylthiourea
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1-(2-
Chlorophenyl)-3-phenylthiourea, ensuring the well-being of laboratory personnel and

compliance with safety standards. Adherence to these protocols is vital when working with this

compound.

Hazard Identification and Classification
1-(2-Chlorophenyl)-3-phenylthiourea is classified as a hazardous substance. The following

table summarizes its hazard classifications according to the Globally Harmonized System

(GHS).[1]
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage Category 1
H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment (Acute)
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure and ensure

safety.[2][3]

Recommended PPE:
Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.

[4][5] A face shield may be necessary for splash-prone procedures.[4]

Skin Protection:

Gloves: Wear impervious chemical-resistant gloves.[4][5] Always inspect gloves for

integrity before use.

Protective Clothing: A lab coat or chemical-resistant apron should be worn.[4] For tasks

with a higher risk of exposure, chemical-resistant coveralls may be appropriate.

Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate or

when handling large quantities of the powder to avoid inhaling dust.[2][4]
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Caption: Personal Protective Equipment (PPE) Workflow.

Operational Plan: Step-by-Step Handling Procedure
Follow these steps to ensure the safe handling of 1-(2-Chlorophenyl)-3-phenylthiourea in a

laboratory setting.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Ensure an eyewash station and safety shower are readily accessible.[4]

Decontaminate the work surface before and after handling the compound.

Weighing and Aliquoting:

Handle the solid compound carefully to minimize dust generation.

Use a dedicated, clean spatula and weighing vessel.

Close the container tightly immediately after use.[1]
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Solution Preparation:

Add the solid to the solvent slowly to avoid splashing.

If heating is required, do so in a controlled manner and avoid direct heat.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Decontaminate all equipment and the work area.

Remove and properly dispose of contaminated PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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